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Compound of Interest

Compound Name:
Tetrabutylammonium

diphenylphosphinate

Cat. No.: B056941 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of reagents is paramount. This guide provides an in-depth look at tetrabutylammonium
diphenylphosphinate, a versatile quaternary ammonium salt. Below, you will find its chemical

properties, synthesis protocols, and key applications, presented in a clear and structured

format to support your research and development endeavors.

Core Chemical and Physical Properties
Tetrabutylammonium diphenylphosphinate is a salt composed of a tetrabutylammonium

cation and a diphenylphosphinate anion.[1] This structure lends it utility in various chemical

transformations.[1]
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Property Value

Synonyms

N,N,N-Tributyl-1-butanaminium

Diphenylphosphinate, Diphenylphosphinic Acid

Ion(1-) N,N,N-Tributyl-1-butanaminium,

diphenylphosphinate;tetrabutylazanium[2][3][4]

CAS Number 208337-00-2[1][4]

Molecular Formula C₂₈H₄₆NO₂P[1][2][3]

Molecular Weight 459.64 g/mol [2][3]

Appearance White to off-white solid[1][2]

¹H NMR (CDCl₃)
δ 7.90–7.85 (m, 4H), 7.25–7.22 (m, 6H), 3.28 (t,

J = 8.4 Hz, 8H), 0.92 (t, J = 7.3 Hz, 12H)[1]

¹³C NMR (CDCl₃) δ 131.7, 128.5, 127.3, 58.8, 24.1, 19.6, 13.4[1]

Infrared (IR) Peaks 2956, 1474, 1212, 1119, 1042, and 698 cm⁻¹[1]

Elemental Analysis

Found: C (73.62%), H (10.12%), N (3.14%).

Theoretical: C (73.17%), H (10.09%), N (3.05%)

[1]

Synthesis of Tetrabutylammonium
Diphenylphosphinate
The primary synthesis route for tetrabutylammonium diphenylphosphinate involves the

neutralization of diphenylphosphinic acid with tetrabutylammonium hydroxide.[1] This acid-base

reaction provides a straightforward and high-yielding method for its preparation.

Experimental Protocol
A standard laboratory procedure for the synthesis is as follows:

Dissolution: Dissolve one molar equivalent of diphenylphosphinic acid in anhydrous

methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cymitquimica.com/products/TR-T291255/208337-00-2/tetrabutylammonium-diphenylphosphinate/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-diphenylphosphinate
https://cymitquimica.com/products/TR-T291255/tetrabutylammonium-diphenylphosphinate/
https://www.benchchem.com/product/b056941
https://cymitquimica.com/products/TR-T291255/tetrabutylammonium-diphenylphosphinate/
https://www.benchchem.com/product/b056941
https://cymitquimica.com/products/TR-T291255/208337-00-2/tetrabutylammonium-diphenylphosphinate/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-diphenylphosphinate
https://cymitquimica.com/products/TR-T291255/208337-00-2/tetrabutylammonium-diphenylphosphinate/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-diphenylphosphinate
https://www.benchchem.com/product/b056941
https://cymitquimica.com/products/TR-T291255/208337-00-2/tetrabutylammonium-diphenylphosphinate/
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941?utm_src=pdf-body
https://www.benchchem.com/product/b056941?utm_src=pdf-body
https://www.benchchem.com/product/b056941?utm_src=pdf-body
https://www.benchchem.com/product/b056941
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutralization: Add one molar equivalent of tetrabutylammonium hydroxide dropwise to the

solution at room temperature (20–25°C) under a nitrogen atmosphere.

Reaction: Stir the mixture for 2–4 hours. The formation of a clear solution indicates the

completion of the neutralization reaction.

Solvent Removal: Evaporate the methanol under reduced pressure.

Recrystallization: Recrystallize the resulting solid residue from an ether/hexane mixture to

yield pure tetrabutylammonium diphenylphosphinate as a white crystalline solid.

This method typically results in yields between 85% and 92%.[1]

Key Applications in Organic Synthesis
Tetrabutylammonium diphenylphosphinate serves as a valuable reagent in organic

chemistry, primarily due to the dual functionality of its ionic components. The

diphenylphosphinate anion can act as a nucleophile, while the bulky tetrabutylammonium

cation helps to solubilize the salt in organic solvents and can stabilize reaction intermediates.[1]

One of its notable applications is in Stille cross-coupling reactions.[1][2] It has been utilized as

a key reagent in the synthesis of complex molecules, including the potent antiviral agent (-)-

Macrolactin A and its analogues.[2] In these reactions, the compound can play a role in

stabilizing the palladium catalyst, thereby enhancing reaction efficiency.[1]

Related Compounds
The properties and reactivity of tetrabutylammonium diphenylphosphinate can be

understood in the context of its constituent ions and related salts.
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Compound Formula Key Applications
Distinguishing
Features

Diphenylphosphinic

Acid
C₁₂H₁₁O₂P

Precursor for the

synthesis of

diphenylphosphinate

salts and esters.

The acidic precursor

to the

diphenylphosphinate

anion.

Tetrabutylammonium

Hydroxide
C₁₆H₃₇NO

Strong base used in

organic synthesis;

precursor to various

tetrabutylammonium

salts.[5]

The basic precursor

used to neutralize

diphenylphosphinic

acid in the synthesis

of the title compound.

[1]

Tetrabutylammonium

Hexafluorophosphate
C₁₆H₃₆F₆NP

A non-coordinating

electrolyte in

electrochemical

studies.[1]

The

hexafluorophosphate

anion is more

resistant to hydrolysis

than

diphenylphosphinate.

[1]

Tetrabutylammonium

Perchlorate
C₁₆H₃₆ClNO₄

A common supporting

electrolyte in

electrochemistry.[1]

Lacks the phosphinate

group, making it

unsuitable for

applications requiring

phosphinate-mediated

catalysis.[1]

Visualizing Chemical Relationships and Synthesis
To further clarify the relationships between these compounds and the synthesis process, the

following diagrams are provided.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://en.wikipedia.org/wiki/Tetrabutylammonium
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941
https://www.benchchem.com/product/b056941
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diphenylphosphinic Acid

Tetrabutylammonium
Diphenylphosphinate

Tetrabutylammonium
Hydroxide

Methanol

Recrystallization
from Ether/Hexane+

Click to download full resolution via product page

Synthesis of Tetrabutylammonium Diphenylphosphinate.
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Experimental Workflow for Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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